Adrenoyl-ethanolamine
Adrenoyl-ethanolamine
Docosatetraenoyl ethanolamide (DEA) is an endocannabinoid containing docosatetraenoic acid in place of the arachidonate moiety of AEA. DEA acts on CB1 receptors with potency and efficacy similar to that of AEA. However, its specific role and relative importance as a cannabinergic neurotransmitter have not been elucidated.
Adrenoyl-ea, also known as 7, 10, 13, 16-dtea or docosatetra-7Z, belongs to the class of organic compounds known as n-acylethanolamines. N-acylethanolamines are compounds containing an N-acyethanolamine moiety, which is characterized by an acyl group is linked to the nitrogen atom of ethanolamine. Thus, adrenoyl-ea is considered to be a fatty amide lipid molecule. Adrenoyl-ea is considered to be a practically insoluble (in water) and relatively neutral molecule. Adrenoyl-ea has been primarily detected in blood. Within the cell, adrenoyl-ea is primarily located in the membrane (predicted from logP).
7,10,13,16-Docosatetraenoylethanolamine is an endocannabinoid.
Adrenoyl-ea, also known as 7, 10, 13, 16-dtea or docosatetra-7Z, belongs to the class of organic compounds known as n-acylethanolamines. N-acylethanolamines are compounds containing an N-acyethanolamine moiety, which is characterized by an acyl group is linked to the nitrogen atom of ethanolamine. Thus, adrenoyl-ea is considered to be a fatty amide lipid molecule. Adrenoyl-ea is considered to be a practically insoluble (in water) and relatively neutral molecule. Adrenoyl-ea has been primarily detected in blood. Within the cell, adrenoyl-ea is primarily located in the membrane (predicted from logP).
7,10,13,16-Docosatetraenoylethanolamine is an endocannabinoid.
Brand Name:
Vulcanchem
CAS No.:
150314-35-5
VCID:
VC21086760
InChI:
InChI=1S/C24H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h6-7,9-10,12-13,15-16,26H,2-5,8,11,14,17-23H2,1H3,(H,25,27)/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCCCC(=O)NCCO
Molecular Formula:
C24H41NO2
Molecular Weight:
375.6 g/mol
Adrenoyl-ethanolamine
CAS No.: 150314-35-5
Cat. No.: VC21086760
Molecular Formula: C24H41NO2
Molecular Weight: 375.6 g/mol
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Specification
| Description | Docosatetraenoyl ethanolamide (DEA) is an endocannabinoid containing docosatetraenoic acid in place of the arachidonate moiety of AEA. DEA acts on CB1 receptors with potency and efficacy similar to that of AEA. However, its specific role and relative importance as a cannabinergic neurotransmitter have not been elucidated. Adrenoyl-ea, also known as 7, 10, 13, 16-dtea or docosatetra-7Z, belongs to the class of organic compounds known as n-acylethanolamines. N-acylethanolamines are compounds containing an N-acyethanolamine moiety, which is characterized by an acyl group is linked to the nitrogen atom of ethanolamine. Thus, adrenoyl-ea is considered to be a fatty amide lipid molecule. Adrenoyl-ea is considered to be a practically insoluble (in water) and relatively neutral molecule. Adrenoyl-ea has been primarily detected in blood. Within the cell, adrenoyl-ea is primarily located in the membrane (predicted from logP). 7,10,13,16-Docosatetraenoylethanolamine is an endocannabinoid. |
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| CAS No. | 150314-35-5 |
| Molecular Formula | C24H41NO2 |
| Molecular Weight | 375.6 g/mol |
| IUPAC Name | (7Z,10Z,13Z,16Z)-N-(2-hydroxyethyl)docosa-7,10,13,16-tetraenamide |
| Standard InChI | InChI=1S/C24H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(27)25-22-23-26/h6-7,9-10,12-13,15-16,26H,2-5,8,11,14,17-23H2,1H3,(H,25,27)/b7-6-,10-9-,13-12-,16-15- |
| Standard InChI Key | FMVHVRYFQIXOAF-DOFZRALJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCCCC(=O)NCCO |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCCCC(=O)NCCO |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCCCC(=O)NCCO |
| Appearance | Assay:≥98%A solution in ethanol |
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